Cas no 1211589-83-1 (4,5-Dichloropyrimidine-2-carbonitrile)

4,5-Dichloropyrimidine-2-carbonitrile is a halogenated pyrimidine derivative with significant utility in organic synthesis and pharmaceutical research. Its dichloro-substituted pyrimidine core, combined with a nitrile functional group, enhances reactivity, making it a versatile intermediate for nucleophilic substitution and cross-coupling reactions. The electron-withdrawing properties of the chlorine atoms and nitrile group facilitate selective functionalization, enabling the synthesis of complex heterocyclic compounds. This compound is particularly valuable in medicinal chemistry for developing bioactive molecules, including kinase inhibitors and agrochemicals. High purity and consistent quality ensure reliable performance in demanding applications. Its stability under standard storage conditions further supports its use in multi-step synthetic routes.

4,5-Dichloropyrimidine-2-carbonitrile structure

1211589-83-1 structure

Product Name:4,5-Dichloropyrimidine-2-carbonitrile

CAS No:1211589-83-1

MF:C₅HCl₂N₃

MW:173.987538099289

CID:6296932

PubChem ID:87580476

Update Time:2025-05-28

4,5-Dichloropyrimidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 4,5-Dichloropyrimidine-2-carbonitrile
- SCHEMBL3820259
- Z1255453448
- EN300-6504493
- 1211589-83-1
- DTXSID001287623
- 4,5-Dichloro-2-pyrimidinecarbonitrile
- Inchi： 1S/C5HCl2N3/c6-3-2-9-4(1-8)10-5(3)7/h2H
- InChI Key： JIOMEDVCEASERJ-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(C#N)N=C1Cl

Computed Properties

Exact Mass: 172.9547524g/mol
Monoisotopic Mass: 172.9547524g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 164
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 49.6Å²

4,5-Dichloropyrimidine-2-carbonitrile Pricemore >>

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